Cas no 922718-47-6 (Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-)
922718-47-6 structure
Product Name:Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-
CAS No:922718-47-6
MF:C22H26F4O2
MW:398.434260845184
CID:739561
PubChem ID:71446249
Update Time:2025-04-19
Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-
- 4-[10-(3,4-difluorophenoxy)decoxy]-1,2-difluorobenzene
- DTXSID60854743
- 922718-47-6
- 1,1'-[Decane-1,10-diylbis(oxy)]bis(3,4-difluorobenzene)
-
- Inchi: 1S/C22H26F4O2/c23-19-11-9-17(15-21(19)25)27-13-7-5-3-1-2-4-6-8-14-28-18-10-12-20(24)22(26)16-18/h9-12,15-16H,1-8,13-14H2
- InChI Key: QVMJBVJBEMJIID-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)OCCCCCCCCCCOC1C=CC(=C(C=1)F)F)F
Computed Properties
- Exact Mass: 398.18689272g/mol
- Monoisotopic Mass: 398.18689272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 18.5Ų
Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
922718-47-6 (Benzene, 4-[[10-(3,4-difluorophenoxy)decyl]oxy]-1,2-difluoro-) Related Products
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